Cas no 89397-96-6 (Propanoic acid, 2,2-dimethyl-, 1,1-dimethylpropyl ester)

• Product Name: Propanoic acid, 2,2-dimethyl-, 1,1-dimethylpropyl ester
• CAS No: 89397-96-6
• MF: C₁₀H₂₀O₂
• MW: 172.264603614807
• CID: 602236
• PubChem ID: 13265442
• Update Time: 2025-04-19

Propanoic acid, 2,2-dimethyl-, 1,1-dimethylpropyl ester Chemical and Physical Properties

Names and Identifiers

• Propanoic acid, 2,2-dimethyl-, 1,1-dimethylpropyl ester
• 2-methylbutan-2-yl 2,2-dimethylpropanoate
• DTXSID40533089
• SCHEMBL4234148
• 89397-96-6

• Inchi： 1S/C10H20O2/c1-7-10(5,6)12-8(11)9(2,3)4/h7H2,1-6H3
• InChI Key： JIAXWXPKOVBDMZ-UHFFFAOYSA-N
• SMILES： O(C(C(C)(C)C)=O)C(C)(C)CC

Computed Properties

• Exact Mass: 172.146329876g/mol
• Monoisotopic Mass: 172.146329876g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters